Cas no 1158413-84-3 (2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 1158413-84-3
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 5059342
• Update Time: 2025-06-15

2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• BBL006764
• STL134654
• H1130
• 2-hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4-one
• 2-hydrazino-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C7H8N4OS/c1-11-6(12)5-4(2-3-13-5)9-7(11)10-8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： AGRQIONVWFEZQN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C)C(NN)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 0
• Topological Polar Surface Area: 99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one

Comprehensive Overview of 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1158413-84-3)

2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1158413-84-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its hydrazinyl and methyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The molecular structure of 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one features a fused thieno[3,2-d]pyrimidin-4(3H)-one core, which is a privileged scaffold in drug discovery. This scaffold is frequently explored for its potential in targeting enzymes and receptors involved in various diseases. Recent studies have highlighted its relevance in the development of kinase inhibitors, which are crucial in cancer therapy. The compound's CAS No. 1158413-84-3 is often searched in academic databases, reflecting its growing importance in medicinal chemistry.

In the context of current research trends, 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one is being investigated for its role in small molecule drug development. Its ability to interact with biological targets makes it a promising candidate for treating conditions such as inflammation and metabolic disorders. The compound's hydrazinyl moiety is particularly noteworthy, as it can form hydrogen bonds with amino acid residues in proteins, enhancing its binding affinity.

From a synthetic perspective, the preparation of 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, as highlighted in recent publications. The compound's CAS No. 1158413-84-3 is frequently referenced in patents and scientific articles, underscoring its industrial relevance.

Another area of interest is the compound's potential application in agrochemicals. The thienopyrimidine core is known to exhibit pesticidal and herbicidal activities, making it a valuable template for designing new crop protection agents. Farmers and agrochemical companies are increasingly searching for innovative solutions, and 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one could play a pivotal role in this domain.

Environmental and safety considerations are also critical when working with 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Regulatory agencies often review compounds like this for their ecological impact, and researchers are encouraged to adhere to green chemistry principles during synthesis and application.

In summary, 2-Hydrazinyl-3-methylthieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1158413-84-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structure, combined with its biological activity, makes it a subject of ongoing research and development. As scientific advancements continue, this compound is likely to emerge as a key player in addressing global health and agricultural challenges.